Cas no 1016232-92-0 ([3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride)

[3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride structure
1016232-92-0 structure
Product Name:[3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride
CAS No:1016232-92-0
MF:C5H12ClNO2
MW:153.607280731201
MDL:MFCD11974385
CID:1096388
PubChem ID:24801399
Update Time:2025-04-20

[3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • azetidine-3,3-diyldimethanol hydrochloride
    • AZETIDINE-3,3-DIMETHANOL HYDROCHLORIDE
    • 3,3-Azetidinedimethanol HCl
    • 3,3-AZETIDINEDIYLDIMETHANOL HCL
    • 3,3-AZETIDINEDIMETHANOL HYDROCHLORIDE
    • 3,3-azetidinediyldimethanol hydrochloride
    • [3(hydroxyMethyl)azetidin3yl]Methanol hydrochloride
    • [3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride
    • SCHEMBL3580219
    • EN300-396146
    • REDCMGOCXRNOON-UHFFFAOYSA-N
    • SB22971
    • Azetidine-3,3-diyldimethanolhydrochloride
    • 1016232-92-0
    • Z2855995961
    • MFCD11974385
    • A897123
    • [3-(hydroxymethyl)azetidin-3-yl]methanol;hydrochloride
    • SY098147
    • 3,3-Azetidinedimethanol, hydrochloride (1:1)
    • AKOS025289899
    • F2147-4110
    • CS-0052996
    • AS-34845
    • MDL: MFCD11974385
    • Inchi: 1S/C5H11NO2.ClH/c7-3-5(4-8)1-6-2-5;/h6-8H,1-4H2;1H
    • InChI Key: REDCMGOCXRNOON-UHFFFAOYSA-N
    • SMILES: Cl.OCC1(CO)CNC1

Computed Properties

  • Exact Mass: 153.0556563g/mol
  • Monoisotopic Mass: 153.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 74.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų

[3-(hydroxymethyl)azetidin-3-yl]methanol hydrochloride Pricemore >>

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